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Compound of Interest

Compound Name: 4-Mercaptobenzenesulfonic acid

Cat. No.: B1202543

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-mercaptobenzenesulfonic acid
(4-MBSA), a bifunctional organic compound with the CAS number 7134-41-0. This document
consolidates critical information regarding its chemical and physical properties, synthesis, and
applications, with a particular focus on its utility in nanotechnology and materials science.
Safety and handling information is also provided. While direct applications in drug development
and well-defined roles in biological signaling pathways are not extensively documented in
current literature, its unique properties as a surface modifier and stabilizing agent for
nanoparticles suggest potential for future exploration in these areas.

Chemical and Physical Properties

4-Mercaptobenzenesulfonic acid is a solid organic compound characterized by the presence
of both a thiol (-SH) and a sulfonic acid (-SOsH) functional group attached to a benzene ring.
These groups impart uniqgue chemical reactivity and physical properties to the molecule.

Tabulated Physical and Chemical Data
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Property Value Reference
CAS Number 7134-41-0 [1]12]
Molecular Formula CeHe03S2 [2][3]
Molecular Weight 190.23 g/mol [2]

IUPAC Name 4-sulfanylbenzenesulfonic acid  [3]

p-Mercaptobenzenesulfonic
Synonyms acid, 4-Thiophenol-

sulfonsaeure

Appearance White solid [4]
Purity Typically 295% [3][4]
Room temperature, under inert
Storage Temperature [3]
atmosphere
ULBNVDPBWRTOPN-
InChl Key [3]
UHFFFAOYSA-N
0=S(=0)
SMILES [4]

(0)C1=CC=C(S)C=C1

Note: Specific quantitative data such as melting point, boiling point, density, and pKa values for
4-Mercaptobenzenesulfonic acid are not consistently reported across publicly available
sources. Researchers should consult specific supplier documentation for lot-specific data.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-
Mercaptobenzenesulfonic acid.

* 'H NMR and 3C NMR: Predicted NMR spectra are available in chemical databases.
Experimental spectra would show characteristic peaks for the aromatic protons and carbons,
with shifts influenced by the electron-withdrawing sulfonic acid group and the electron-
donating thiol group.[2]
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« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
for the O-H stretch of the sulfonic acid, S-H stretch of the thiol, S=O stretches of the
sulfonate group, and various C-H and C=C vibrations of the benzene ring.

o UV-Vis Spectroscopy: Aromatic compounds like 4-MBSA will show absorption bands in the
UV region.

Detailed, experimentally verified spectroscopic data with peak assignments for 4-
Mercaptobenzenesulfonic acid is not readily available in the public domain. Researchers are
advised to acquire this data for their specific samples.

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of 4-
Mercaptobenzenesulfonic acid is not explicitly detailed in the search results, a general
synthetic route can be inferred from related compounds. A common method for introducing a
thiol group to an aromatic ring is through the reduction of a sulfonyl chloride or via a
diazotization reaction of the corresponding aniline, followed by reaction with a sulfur-containing
nucleophile.

A plausible synthetic pathway could involve the sulfonation of thiophenol or the reduction of 4-
chlorobenzenesulfonic acid.

Applications

The primary application of 4-Mercaptobenzenesulfonic acid lies in surface science and
nanotechnology, leveraging its bifunctional nature.

Surface Functionalization of Nanoparticles

The thiol group of 4-MBSA exhibits a strong affinity for the surfaces of noble metal
nanoparticles, such as gold (Au) and silver (Ag).[5] This allows for the formation of self-
assembled monolayers (SAMs) on the nanoparticle surface. The sulfonic acid group, being
highly polar and ionizable, provides electrostatic stability, preventing aggregation of the
nanoparticles in aqueous solutions. This dual functionality makes 4-MBSA an excellent capping
and stabilizing agent.
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Electrochemistry

The presence of both a thiol for surface anchoring and a charged sulfonic acid group makes 4-
MBSA a molecule of interest in electrochemical studies. It can be used to modify electrode
surfaces to study electron transfer processes and to develop electrochemical sensors.

Potential in Drug Delivery and Biomedical Applications

While direct applications in drug development are not established, the use of 4-MBSA in
functionalizing nanoparticles opens avenues for biomedical applications. Nanoparticles
stabilized with 4-MBSA can be further conjugated with biomolecules such as antibodies or
peptides for targeted drug delivery or diagnostic purposes. The sulfonic acid group can also
influence the interaction of the nanoparticles with biological systems.

Experimental Protocols

Detailed experimental protocols specifically for 4-Mercaptobenzenesulfonic acid are scarce
in the available literature. However, protocols for the closely related compound, 4-
mercaptobenzoic acid (4-MBA), in nanoparticle functionalization can be adapted. The key
difference lies in the functional group providing solubility and charge (sulfonic acid vs.
carboxylic acid).

General Protocol for Functionalization of Gold
Nanoparticles

This is a generalized procedure and requires optimization for specific applications.

o Synthesis of Gold Nanopatrticles: Prepare colloidal gold nanopatrticles (e.g., by citrate
reduction of HAuCla).

o Preparation of 4-MBSA Solution: Prepare a dilute aqueous solution of 4-
Mercaptobenzenesulfonic acid. The concentration will depend on the desired surface
coverage and nanoparticle concentration.

e Functionalization: Add the 4-MBSA solution to the colloidal gold solution while stirring. The
thiol groups will spontaneously bind to the gold surface.
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 Purification: Remove excess 4-MBSA and byproducts by centrifugation and resuspension of
the functionalized nanoparticles in a suitable buffer.

o Characterization: Confirm the functionalization using techniques such as UV-Vis
spectroscopy (monitoring the plasmon peak), dynamic light scattering (DLS) for size and
stability, and Fourier-transform infrared spectroscopy (FTIR) to identify the sulfonic acid
groups on the surface.

Biological Activity and Signaling Pathways

There is currently no significant body of literature describing the specific biological activities of
4-Mercaptobenzenesulfonic acid or its direct involvement in modulating cellular signaling
pathways. Its effects would likely be indirect, mediated by its role as a component of a larger
system, such as a functionalized nanoparticle. The highly charged sulfonate group would be
expected to influence the interactions of such nanoparticles with cell membranes and proteins.
Further research is required to elucidate any specific biological roles.

Safety and Handling

4-Mercaptobenzenesulfonic acid is classified as a hazardous substance.

Hazard Identification

¢ GHS Pictograms: GHSO07 (Exclamation Mark)

 Signal Word: Danger[3]

» Hazard Statements:
o H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled[3]
o H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]

Precautionary Measures
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e Handling: Use in a well-ventilated area. Avoid breathing dust. Wear protective gloves,
clothing, and eye/face protection. Wash hands thoroughly after handling.[3]

o Storage: Store in a tightly closed container in a dry, well-ventilated place. Keep under an
inert atmosphere.[3]

o Disposal: Dispose of contents/container to an approved waste disposal plant.
Diagrams

Logical Relationship of 4-MBSA Properties and
Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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